Road surface wear leads to the formation of cracks and holes known as potholes. Potholes disrupt the smooth flow of traffic and can lead to accidents. The Intelligent Driver (ID) model is commonly employed but it assumes uniform traffic behavior for all conditions. This oversimplified approach is unrealistic as it does not consider the impact of real-world factors such as potholes on traffic patterns. This paper proposes a microscopic traffic model to address the impact of these road surface irregularities on traffic. The effect of small, medium, and large conical potholes is investigated using fundamental diagrams for traffic flow and velocity. The results obtained indicate that the proposed model outperforms the ID model as it can more accurately characterize how potholes and driver sensitivity affect vehicle behavior.

Alzheimer’s disease (AD), the most common form of dementia and neurological disorder, affects a significant number of elderly people worldwide. The main objective of this study was to develop an effective method for quickly diagnosing healthy individuals (CN) before they progress to mild cognitive impairment (MCI). Moreover, this study presents a unique approach to decomposing AD into stages using machine-learning architectures with the help of tensor-based morphometric image analysis. The proposed model, which uses a neural network built on the Xception architecture, was thoroughly assessed by comparing it with the most recent convolutional neural network (CNN) models described in the literature. The proposed method outperformed the other models in terms of performance, achieving an impressive average classification accuracy of 95.81% using the dataset. It also had very high sensitivity, specificity, accuracy, and F1 scores, with average scores of 95.41%, 97.92%, 95.01%, and 95.21%, respectively. In addition, it showed a superior classification ability compared to alternative methods, especially for MCI estimation, as evidenced by a mean area under the ROC curve (AUC) of 0.97. Our study demonstrated the effectiveness of deep-learning-based morphometric analysis using brain images for early AD diagnosis.

Recent meta-learning models often learn priors from observed tasks using a network optimized via stochastic gradient descent (SGD), which usually takes more training steps to convergence. In this paper, we propose an accelerated Bayesian meta-learning structure with a stochastic inference network (ABML-SIN). The proposed model aims to solve the training procedure of Bayesian meta-learning to improve the training speed and efficiency. Current approaches of meta-learning hardly converge within a few descent steps, owing to the small number of training samples. Therefore, we introduce an accelerated gradient descent learning network based on teacher–student architecture to learn the meta-latent variable θt for task t. With this amortized fast inference network, the meta-learner is able to learn the task-specific latent θt within a few training steps; thus, it improves the learning speed of the meta-learner. To refine the latent variables generated from the transductive amortization network of the meta-learner, SIN—followed by a conventional SGD-optimized network—is introduced as the student–teacher network to online-update the parameters. SIN extracts the local latent variables and accelerates the convergence of the meta-learning network. Our experiments on simulation data demonstrate that the proposed method provides generalization and scalability on unseen samples, and produces competitive/superior uncertainty estimations on few-shot learning tasks on two widely adopted 2D datasets with fewer training epochs compared to the state-of-the-art meta-learning approaches. Furthermore, the parameters generated by SIN act as perturbations on latent weights, enhancing the probability of accelerating the training efficiency of the meta-learner. Extensive qualitative experiments show that our method performs well across different meta-learning tasks in both simulated and real-world circumstances.

Indonesia has a variety of ethnic languages, most of which belong to the same language family: the Austronesian languages. Due to the shared language family, words in Indonesian ethnic languages are very similar. However, previous research suggests that these Indonesian ethnic languages are endangered. Thus, to prevent that, we propose the creation of a bilingual dictionary between ethnic languages, using a neural network approach to extract transformation rules, employing character-level embedding and the Bi-LSTM method in a sequence-to-sequence model. The model has an encoder and decoder. The encoder reads the input sequence character by character, generates context, and then extracts a summary of the input. The decoder produces an output sequence wherein each character at each timestep, as well as the subsequent character output, are influenced by the previous character. The first experiment focuses on Indonesian and Minangkabau languages with 10,277 word pairs. To evaluate the model’s performance, five-fold cross-validation was used. The character-level seq2seq method (Bi-LSTM as an encoder and LSTM as a decoder) with an average precision of 83.92% outperformed the SentencePiece byte pair encoding (vocab size of 33) with an average precision of 79.56%. Furthermore, to evaluate the performance of the neural network model in finding the pattern, a rule-based approach was conducted as the baseline. The neural network approach obtained 542 more correct translations compared to the baseline. We implemented the best setting (character-level embedding with Bi-LSTM as the encoder and LSTM as the decoder) for four other Indonesian ethnic languages: Malay, Palembang, Javanese, and Sundanese. These have half the size of input dictionaries. The average precision scores for these languages are 65.08%, 62.52%, 59.69%, and 58.46%, respectively. This shows that the neural network approach can identify transformation patterns of the Indonesian language to closely related languages (such as Malay and Palembang) better than distantly related languages (such as Javanese and Sundanese).

In order to meet the special requirements of physical and mechanical strength and high water resistance of similar material in aquifuge (aquitard) strata for the testing of the fluid–solid coupling physical similarity model for a mine water inrush. Based on the similarity theory of solid–fluid coupling in equivalent homogeneous continuous media, a new type of aquifuge simulation material was developed, which used river sand as the skeleton of the material, gypsum and calcium carbonate powder as the auxiliary cementing agent, and paraffin wax and petroleum jelly as the waterproof cementing agent. Similar materials of aquifuge (aquitard) strata are created according to a specific proportion of the components and an established technological process. Through orthogonal tests and systematic analysis, the influence mechanism of the different proportions of the raw materials on the variation of the physical–mechanical strength and hydraulic parameters is studied in this paper. The experimental results demonstrate when the mass ratio of solid material to liquid material is 8:1 and 9:1, the mass ratios of river sand, calcium carbonate, and gypsum is 30:3:7, 30:3:7, and 50:3:7, and the mass ratios of paraffin wax to petroleum jelly are 1:2, 1:1, and 2:1, respectively. The controlled ranges of uniaxial compressive strength, softening coefficient, and permeability coefficient of the similar materials are 16.99–426.47 kPa, 0.660–0.805, and 1.01 × 10−7–8.34 × 10−7 cm/s, respectively. The above data show that the materials have the characteristics of low strength, controllable water absorption, and low permeability.

Airborne electromechanical actuators (EMAs) play a key role in the flight control system, and their health condition has a considerable impact on the flight status and safety of aircraft. Considering the multi-scale feature of fault signals and the fault diagnosis reliability for EMAs under complex working conditions, a novel fault diagnosis method of multi-scale feature fusion convolutional neural network (MSFFCNN) is proposed. Leveraging the multiple different scales’ learning structure and attention mechanism-based feature fusion, the fault-related information can be effectively captured and learned, thereby improving the recognition ability and diagnostic performance of the network. The proposed method was evaluated by experiments and compared with the other three fault-diagnosis algorithms. The results show that the proposed MSFFCNN approach has a better diagnostic performance compared with the state-of-the-art fault diagnosis methods, which demonstrates the effectiveness and superiority of the proposed method.

The intelligent diagnosis of premium threaded connections (PTCs) is vital for ensuring the robust and leak-proof performance of tubing under high-temperature, high-pressure, acidic gas conditions. However, achieving accurate diagnostic results necessitates a substantial number of PTCs curves under diverse make-up conditions, presenting considerable challenges in practical industrial detection. In this study, we introduce an end-to-end classification model, which combines an asynchronously optimized two-dimensional deep convolutional generative adversarial network (AoT-DCGAN) and a two-dimensional convolutional neural network (T-CNN), designed to enhance the classification performance under small sample size. Our proposed method first leverages AoT-DCGAN to identify the distribution patterns of the original samples and generate synthetic counterparts. Concurrently, we implement a novel weight optimization strategy, termed asynchronous optimization (AO), to alleviate the issue of gradient vanishing during the generator’s optimization phase. Following this, a novel T-CNN model is devised and trained on the enlarged dataset to automate the classification of PTCs curves. The performance evaluation of our method, based on recall, specificity, F1-score, precision values, and confusion matrices at varying data augmentation ratios, demonstrates that the model’s classification capabilities are enhanced as the dataset size escalates, peaking at a dataset size of 1200. Moreover, given the same training set, the T-CNN model outperforms traditional machine learning and deep learning models, achieving classification accuracies of up to 95.9%, 95.5%, and 96.7% for the AC, ATI, and NDT curves, respectively. Lastly, it was confirmed that applying asynchronous optimization in the DCGAN training process results in a more consistent decline in the loss function.

Emotion analysis is currently a popular research direction in the field of natural language processing. However, existing research focuses primarily on tasks such as emotion classification, emotion extraction, and emotion cause analysis, while there are few investigations into the relationship between emotions and their impacts. To address these limitations, this paper introduces the emotion-driven behavior extraction (EDBE) task, which addresses these limitations by separately extracting emotions and behaviors to filter emotion-driven behaviors described in text. EDBE comprises three sub-tasks: emotion extraction, behavior extraction, and emotion–behavior pair filtering. To facilitate research in this domain, we have created a new dataset, which is accessible to the research community. To address the EDBE task, we propose a pipeline approach that incorporates the causal relationship between emotions and driven behaviors. Additionally, we adopt the prompt paradigm to improve the model’s representation of cause-and-effect relationships. In comparison to state-of-the-art methods, our approach demonstrates notable improvements, achieving a 1.32% improvement at the clause level and a 1.55% improvement at the span level on our newly curated dataset in terms of the F1 score, which is a commonly used metric to measure the performance of models. These results underscore the effectiveness and superiority of our approach in relation to existing methods.

The Byzantine religious tradition includes Greek Orthodox Church hymns, which significantly differ from other cultures’ religious music. Since the deep learning revolution, audio and music signal processing are often approached as computer vision problems. This work trains from scratch three different novel convolutional neural networks on a hymns dataset to perform hymns classification for mobile applications. The audio data are first transformed into Mel-spectrograms and then fed as input to the model. To study in more detail our models’ performance, two state-of-the-art (SOTA) deep learning models were trained on the same dataset. Our approach outperforms the SOTA models both in terms of accuracy and their characteristics. Additional statistical analysis was conducted to validate the results obtained.

Half masks (a.k.a. filtering facepieces, FFP) are personal protective equipment against dust in a work environment. Their filtration efficiency is legally regulated. Occupational safety and health services have not paid enough attention to speech disruption caused by FFPs, even though the latter could impair verbal communication and result in discomfort or increased risk of accidents. This study deals with the objective differences in speech suppression between masks of various construction belonging to the same filtration class, FFP2, and equipped with exhalation valves. We applied an objective method of white noise attenuation, suggested in our previous work. Its uniqueness lies in the fact that the acoustic apparati are applied in the whole procedure, and no human speakers/listeners participation is required. We compared seven types of masks: three moulded, one moulded with folded elements, two folded horizontally, and one vertically. We determined attenuation caused by the masks in 1/3 octave-wide bands with centre frequency from 100 Hz to 20 kHz. All the studied FFPs attenuated sound waves in a frequency range responsible for 80–90% of the perceived speech intelligibility. The attenuations of moulded masks were ca. 3 dB higher in 1–16 kHz bands than those of folded ones. The moulded mask with foldable parts for better fitting the face suppressed the high-pitch tones considerably more than the other masks. These observations were confirmed quantitatively by the cluster analysis based on the Euclidean distances between the acoustic spectra.